Pinacyanol iodide

• IUPAC Name: (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• InChI: InChI=1S/C25H25N2.HI/c1-3-26-22(18-16-20-10-5-7-14-24(20)26)12-9-13-23-19-17-21-11-6-8-15-25(21)27(23)4-2;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key: QWYZFXLSWMXLDM-UHFFFAOYSA-M
• Canonical SMILES: CCN1C(=CC=CC2=[N+](C3=CC=CC=C3C=C2)CC)C=CC4=CC=CC=C41.[I-]
• Isomeric SMILES: CCN1/C(=C/C=C/C2=[N+](C3=CC=CC=C3C=C2)CC)/C=CC4=CC=CC=C41.[I-]
• Molecular Formula: C25H25IN2
• Molecular Weight: 480.4 g/mol
• Physical Description: Bright blue-green solid; [Merck Index]
• CAS RN: 605-91-4, 2768-90-3

Description

Pinacyanol iodide is a fluorescent cyanine dye . Its chemical structure consists of a quinoline-based chromophore with an attached cationic group. The dye is commonly used in various scientific and industrial applications due to its unique optical properties and solubility characteristics .

2.

Synthesis Analysis

The synthesis of Pinacyanol iodide involves the reaction of aniline derivatives with quinoline-based compounds, followed by the addition of iodine. The resulting product is a deep blue or violet dye with strong absorption and emission properties in the visible spectrum .

3.

Molecular Structure Analysis

The molecular formula of Pinacyanol iodide is C₂₅H₂₅IN₂ , and its IUPAC name is (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline iodide . The dye exhibits a planar, extended conjugated system, which contributes to its intense color and fluorescence .

4.

Chemical Reactions Analysis

• Computer simulation : Modeling its behavior in different environments .

5.

Physical And Chemical Properties Analysis

• Toxicity : Generally low, but precautions should be taken .

7.

Scientific Research Applications

Spectroscopic Studies

. These include aqueous and aqueous–organic solutions, premicellar and micellar surfactant systems, and salt-containing solutions. The dye’s behavior in these environments provides valuable insights into intermolecular interactions and the principles of dye chemistry.

Self-association and Dissimilar Association

. This is particularly observed under concentrations ranging from

5×10−75 \times 10^{-7}5×10−7

to

8×10−58 \times 10^{-5}8×10−5

mol/L. Understanding these associations is crucial for applications in dye chemistry and materials science.

Dye Synthesis and History

. Its development and application over the years have been significant in the field of synthetic dyes, contributing to the understanding of dye properties and synthesis processes.

Optical Properties and Light Interaction

. This interaction is crucial for applications in photophysics and photochemistry, where PIN can be used to study the decoloration process and its correlation with the optical properties of pigments in the visible spectrum.

Computer Simulation of Dye Behavior

. These simulations can model the dye’s properties in organic solvents, solutions with added salts, and emulsions, providing a predictive tool for designing new materials and understanding dye interactions.

Educational and Research Tool

. It is also a valuable research tool for exploring new applications in the field of colorants and materials science.

Mechanism of Action

Target of Action

Pinacyanol iodide is a cyanine dye . It is an organic cation, typically isolated as the chloride or iodide salts

Biochemical Pathways

It is known that the dye has structural, protolytic, and thermodynamic properties in different systems . These systems include aqueous and aqueous–organic solutions, premicellar and micellar surfactant systems, and salt-containing solutions .

Result of Action

It is known that pinacyanol iodide exhibits ultrafast excited-state isomerization .

Action Environment

The action of Pinacyanol iodide can be influenced by various environmental factors. For instance, the dye’s properties can be affected in different systems, such as aqueous and aqueous–organic solutions, premicellar and micellar surfactant systems, and salt-containing solutions . .

Safety and Hazards

• Health Risks : Minimal, but avoid ingestion or inhalation .

8.

Future Directions

• Photonic Devices : Incorporating it into sensors and optoelectronic devices .